Cas no 23694-47-5 (1H-Pyrrole, 1-[(4-chlorophenyl)methyl]-)

• Product Name: 1H-Pyrrole, 1-[(4-chlorophenyl)methyl]-
• CAS No: 23694-47-5
• MF: C₁₁H₁₀ClN
• MW: 191.656801700592
• CID: 1419297
• PubChem ID: 10877962
• Update Time: 2025-04-20

1H-Pyrrole, 1-[(4-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-[(4-chlorophenyl)methyl]-
• 1-(4-chlorobenzyl)-1H-pyrrole
• AKOS008961894
• InChI=1/C11H10ClN/c12-11-5-3-10(4-6-11)9-13-7-1-2-8-13/h1-8H,9H
• 23694-47-5
• DTXSID70446799
• SCHEMBL10878922
• N-(4-chlorobenzyl)-1h-pyrrole

• Inchi： 1S/C11H10ClN/c12-11-5-3-10(4-6-11)9-13-7-1-2-8-13/h1-8H,9H2
• InChI Key： DOECAUUSROOOOV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C=CC=C1

Computed Properties

• Exact Mass: 191.0503
• Monoisotopic Mass: 191.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• PSA: 4.93